Cas no 1179745-92-6 (2-amino-2-4-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2-amino-2-4-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1179745-92-6
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6375065
• PubChem ID: 61054618
• Update Time: 2025-06-28

2-amino-2-4-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-4-(trifluoromethyl)phenylpropan-1-ol
• 2-amino-2-[4-(trifluoromethyl)phenyl]propan-1-ol
• Benzeneethanol, β-amino-β-methyl-4-(trifluoromethyl)-
• 2-Amino-2-(4-(trifluoromethyl)phenyl)propan-1-ol
• EN300-1938640
• 1179745-92-6
• CS-0274901

• Inchi： 1S/C10H12F3NO/c1-9(14,6-15)7-2-4-8(5-3-7)10(11,12)13/h2-5,15H,6,14H2,1H3
• InChI Key： ACYMSEPFNJPFKQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(F)(F)F)=CC=1)(N)(C)CO

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 305.7±37.0 °C(Predicted)
• pka: 12.36±0.20(Predicted)

Additional information on 2-amino-2-4-(trifluoromethyl)phenylpropan-1-ol

Comprehensive Overview of 2-amino-2-[4-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1179745-92-6)

2-amino-2-[4-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1179745-92-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound features an amino group and a trifluoromethylphenyl moiety, which are critical for its reactivity and functionality. Researchers and industry professionals often search for terms like "synthesis of 2-amino-2-[4-(trifluoromethyl)phenyl]propan-1-ol", "CAS 1179745-92-6 applications", and "trifluoromethylphenyl derivatives in drug discovery", reflecting its relevance in modern chemistry.

The trifluoromethyl group in 2-amino-2-[4-(trifluoromethyl)phenyl]propan-1-ol is particularly noteworthy, as it enhances the compound's lipophilicity and metabolic stability, making it a valuable building block in medicinal chemistry. This aligns with current trends in drug development, where fluorinated compounds are increasingly sought after for their improved bioavailability and target selectivity. Searches for "fluorinated amino alcohols in pharmaceuticals" and "CAS 1179745-92-6 solubility" highlight the compound's practical importance.

From a synthetic perspective, 2-amino-2-[4-(trifluoromethyl)phenyl]propan-1-ol can be prepared through multi-step organic reactions, including reductive amination or nucleophilic substitution. Its chiral center also opens avenues for enantioselective synthesis, a hot topic in asymmetric catalysis. Queries such as "chiral resolution of 2-amino-2-[4-(trifluoromethyl)phenyl]propan-1-ol" and "CAS 1179745-92-6 spectroscopic data" are common among chemists seeking detailed characterization methods.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in the design of advanced polymers and liquid crystals. The trifluoromethylphenyl group imparts thermal and chemical resistance, addressing the growing demand for high-performance materials. Industry-related searches like "CAS 1179745-92-6 in polymer synthesis" and "4-(trifluoromethyl)phenyl derivatives for electronics" underscore its interdisciplinary appeal.

In summary, 2-amino-2-[4-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1179745-92-6) is a versatile compound with broad applications in drug discovery, materials science, and synthetic chemistry. Its structural features, including the amino and trifluoromethyl groups, make it a focal point for researchers exploring fluorinated building blocks and chiral intermediates. As interest in sustainable and efficient chemical processes grows, this compound is poised to remain a key player in innovative scientific endeavors.